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For researchers, scientists, and drug development professionals striving for pristine

microscopic imaging, the choice of mounting medium is a critical, yet often overlooked,

parameter. Among the plethora of available options, Entellan™, a xylene-based mounting

medium, has established itself as a reliable choice for long-term specimen preservation and

high-quality imaging. This technical guide delves into the core of what makes Entellan
effective: its refractive index. We will explore the significance of this optical property in

microscopy, provide detailed experimental protocols for its use and measurement, and present

a comparative analysis with other common mounting media.

The refractive index (RI) of a material is a dimensionless number that describes how light

propagates through that medium. In the context of microscopy, achieving a consistent refractive

index across the entire light path—from the illumination source, through the condenser, glass

slide, mounting medium, specimen, coverslip, and finally into the objective lens—is paramount

for obtaining sharp, high-resolution images. Mismatches in the refractive indices of these

components can lead to significant optical aberrations, such as light scattering and spherical

aberration, which ultimately degrade image quality and compromise data integrity.

The Critical Role of Refractive Index Matching in
Microscopy
Light travels at different speeds through different materials. When light passes from one

medium to another with a different refractive index, it bends or "refracts." In a perfect

microscopy setup, the refractive index of the mounting medium should closely match that of the
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glass slide and coverslip (typically around 1.515) and, importantly, the fixed and cleared

biological specimen itself (approximately 1.53).[1]

When these refractive indices are aligned, the light rays proceeding from the specimen to the

objective lens do so with minimal deviation. This alignment is crucial for several reasons:

Minimization of Light Scattering: A matched refractive index renders the unstained portions of

the tissue virtually transparent, reducing the scattering of light. This enhances the contrast of

the stained elements, making them more clearly visible.

Reduction of Spherical Aberration: Spherical aberration occurs when light rays passing

through the periphery of a lens are focused at a different point from those passing through

the center. A mismatch in refractive indices between the mounting medium and the objective

lens exacerbates this issue, resulting in images that are hazy and out of focus, particularly in

the z-axis.

Improved Axial Resolution: By minimizing spherical aberration, a matched refractive index

significantly improves the resolution along the optical axis (z-axis), which is critical for

accurate three-dimensional reconstructions of cellular and tissue structures.[2]

The diagram below illustrates the idealized light path in a matched refractive index environment

versus the distorted path in a mismatched scenario.
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Caption: The importance of refractive index matching in microscopy.

Quantitative Data: Refractive Index Comparison
Entellan is formulated to have a refractive index that is closely aligned with the optical

properties of glass and biological specimens. There are two primary formulations of Entellan:

the original toluene-based "Entellan" and the xylene-based "Entellan new". The table below

summarizes the refractive indices of these and other commonly used mounting media.

Mounting Medium Base Solvent
Refractive Index
(n_D at 20°C)

Type

Entellan™ Toluene 1.492 - 1.500 Resinous

Entellan™ new Xylene 1.490 - 1.500 Resinous

DPX Xylene ~1.52 Resinous

Permount™ Toluene ~1.528[3] Resinous

Canada Balsam Xylene 1.52 - 1.54 Natural Resin

Glycerol - ~1.47[4] Aqueous

Water - ~1.333[4] Aqueous

Experimental Protocols
Detailed Protocol for Mounting Histological Sections
with Entellan™
This protocol outlines the steps for mounting dehydrated and cleared histological sections

using Entellan. It is crucial that the specimen is completely dehydrated, as any residual water

will cause turbidity in the final preparation.[5]

Materials:

Stained and dehydrated tissue sections on glass slides

Xylene (or a compatible clearing agent)
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Entellan™ or Entellan™ new mounting medium

Coverslips

Dropper or glass rod

Forceps

Fume hood

Procedure:

Final Clearing: Following the dehydration series with graded alcohols, immerse the slides in

two changes of xylene for 5-10 minutes each to ensure complete clearing of the tissue. This

step should be performed in a fume hood.

Preparation: Place the slide on a flat, level surface within the fume hood. Have a clean

coverslip ready.

Application of Entellan: Dispense a small drop of Entellan onto the tissue section. The

amount will vary depending on the size of the coverslip, but a single drop is typically

sufficient. Avoid introducing air bubbles.

Coverslipping: Hold a clean coverslip at a 45-degree angle to the slide. Touch one edge of

the coverslip to the slide and allow the Entellan to spread along this edge.

Lowering the Coverslip: Slowly and carefully lower the coverslip onto the slide, avoiding the

trapping of air bubbles. This can be done with the aid of forceps or a dissecting needle.

Curing: Place the slide on a flat surface to allow the Entellan to spread evenly and for the

solvent to begin evaporating. The initial setting time is approximately 20-30 minutes. For

complete hardening and stabilization of the refractive index, it is recommended to leave the

slides to cure for at least 24 hours at room temperature.[6]

Cleaning: Once the mounting medium has hardened, any excess Entellan can be carefully

removed from the edges of the coverslip with a razor blade or a cloth lightly dampened with

xylene.
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Mounting Workflow with Entellan

Dehydrated Section
(Graded Alcohols)

Clearing in Xylene
(2 changes, 5-10 min each)

Apply a drop of Entellan

Lower Coverslip at 45°

Cure for 24 hours
(Horizontal position)

Clean excess medium
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Caption: Experimental workflow for mounting with Entellan.

Protocol for Measuring the Refractive Index of
Entellan™ using an Abbe Refractometer
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An Abbe refractometer is a benchtop instrument used to measure the refractive index of liquids.

This protocol is adapted for viscous liquids like mounting media.

Materials:

Abbe refractometer

Entellan™ mounting medium

Pasteur pipette or glass rod

Lens cleaning tissue

Ethanol or isopropanol (for cleaning)

Calibrating fluid with a known refractive index (e.g., distilled water)

Procedure:

Calibration: Calibrate the Abbe refractometer according to the manufacturer's instructions,

typically using distilled water (refractive index ≈ 1.3330 at 20°C).[7]

Sample Application: Open the prism assembly of the refractometer. Using a clean Pasteur

pipette or glass rod, apply a small drop of Entellan to the surface of the measuring prism.

For viscous samples, ensure the drop is large enough to spread and form a thin, uniform

layer when the prisms are closed.

Measurement: Close the prism assembly firmly. Allow a few minutes for the sample

temperature to equilibrate with the prism temperature, which is typically controlled by a

circulating water bath set to 20°C.

Reading: Look through the eyepiece and adjust the handwheel to bring the light-dark

boundary into the field of view. Use the dispersion compensator to eliminate any color

fringing and obtain a sharp, black-and-white boundary.

Alignment: Carefully align the boundary line with the center of the crosshairs.
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Record Value: Depress the switch to illuminate the scale and read the refractive index value.

Record the temperature at which the measurement was taken.

Cleaning: Immediately after the measurement, open the prisms and clean the Entellan from

both prism surfaces using a soft lens tissue moistened with ethanol or isopropanol.

Factors Influencing the Refractive Index of Entellan
It is important for researchers to be aware of factors that can influence the refractive index of

Entellan, both before and after mounting:

Solvent Evaporation: As the xylene in Entellan evaporates during the curing process, the

concentration of the dissolved poly(methyl methacrylate) increases, leading to a gradual

increase in the refractive index.[8] This is why allowing adequate curing time is essential for

the refractive index to stabilize.

Temperature: The refractive index of most materials, including the polymer solution of

Entellan, is temperature-dependent. As temperature increases, the density of the material

typically decreases, which in turn lowers the refractive index.[9] For poly(methyl

methacrylate) (PMMA), a key component of Entellan, the thermo-optic coefficient (dn/dT) is

in the range of -1.0 x 10⁻⁴ to -1.2 x 10⁻⁴ K⁻¹.[10] While this change may be small for minor

temperature fluctuations, it can become significant in applications involving heated

microscope stages.

Conclusion
The refractive index of Entellan is a key determinant of its performance as a high-quality

mounting medium. Its formulation provides a refractive index that closely matches that of the

other optical components in a standard microscope setup, thereby minimizing optical

aberrations and maximizing image clarity and resolution. By following the detailed protocols for

its use and understanding the factors that can influence its refractive index, researchers,

scientists, and drug development professionals can ensure the generation of reliable and high-

fidelity microscopic data, which is crucial for accurate analysis and interpretation in their

respective fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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